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Validation
Parameter

Experimental Protocol & Conditions
Results & Performance
Data

Analytical
Procedure

Chromatography: Inertsil ODS-3 column (C18); Mobile

Phase: Acetonitrile/0.0116 M perchloric acid (70:30,
v/v); Flow Rate: 2.0 mL/min; Detection: 275 nm;

Injection Volume: 20 µL; Column Temperature: 25°C
[1].

Successful separation of

Domiphen Bromide from
degradation products;

analysis time <6 min [1].

Linearity &
Range

A series of standard solutions across the concentration
range of 1.132–1000 µg/mL were analyzed. The peak

area was plotted against concentration [1].

Linearity: R² > 0.999 [1].

Accuracy Recovery studies were performed by spiking known

amounts of Domiphen Bromide into a sample matrix
(e.g., commercial formulation) at three different

concentration levels [1].

Recovery: 98.8% to 99.76%

[1].
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| Precision | Repeatability (Intra-day): Multiple injections of homogeneous samples within one day.

Intermediate Precision (Inter-day): Analysis performed on different days [1]. | Precision RSD: < 2% for

both intra-day and inter-day analyses [1]. | | Specificity / Forced Degradation | Sample solutions were

subjected to stress conditions: Acid hydrolysis (e.g., HCl), base hydrolysis (e.g., NaOH), oxidative stress

(e.g., H₂O₂), thermal, and photolytic. The method's ability to separate the analyte from degradation products

was evaluated [1]. | The method effectively separated Domiphen Bromide from all degradation products.

Degradation: Base hydrolysis (26.72%) > Acid hydrolysis (18.45%) > Oxidative stress (15.23%) [1]. | |

Robustness | A Quality by Design (QbD) approach with a 2³ full factorial Design of Experiments (DoE) was

used. Critical parameters (acetonitrile ratio, flow rate, column temp.) were deliberately varied, and their

effect on responses was statistically analyzed (ANOVA) [1]. | The method remained unaffected by small,

deliberate variations in operational parameters, confirming its robustness [1]. | | Sensitivity (LOD/LOQ) |

Limit of Detection (LOD) and Limit of Quantification (LOQ) were calculated based on the signal-to-noise

ratio [1]. | LOD: 0.373 µg/mL LOQ: 1.132 µg/mL [1]. |

Advanced Methodological and Regulatory Context

The developed method aligns with modern regulatory expectations and addresses specific chemical

properties of Domiphen Bromide.

Quality by Design (QbD) & ICH Q14: The method was developed using an Analytical QbD
approach, which is highlighted in the updated ICH Q14 guidelines [2]. This involved using statistical

experimental design (DoE) to systematically optimize critical method parameters and define a
"method operable design region," ensuring the method is robust by design, not just by testing [1] [2].

Stability-Indicating Property: The forced degradation studies confirm the method is stability-
indicating, meaning it can accurately measure Domiphen Bromide even in the presence of its

degradation products, which is a key ICH requirement for shelf-life determination [1].
Critical Stability Insight: A key finding from stress studies is Domiphen Bromide's particular

susceptibility to bromination under oxidative stress, where the bromide counter-ion can oxidize to
bromine and react with the aromatic ring [3]. This underscores the importance of the stability-

indicating assay to monitor for such specific impurities.
Sustainability Assessment: The method's environmental impact was evaluated using multiple

greenness assessment tools (NEMI, AGREE, GAPI), aligning with the growing emphasis on green
analytical chemistry [1].

The following workflow outlines the key stages of analytical procedure development and validation,

reflecting the QbD principles applied in the Domiphen Bromide method.
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Define Analytical Target Profile (ATP)

Method Development
(QbD Approach)

Risk Assessment & Screening
Identify Critical Method Parameters (CMPs)

Design of Experiments (DoE)
Systematically optimize CMPs

Method Validation
(Per ICH Q2(R2))

Method Control & Lifecycle
(Define control strategy)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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